Cas no 956503-08-5 (3-Amino-1-phenyl-1H-pyrazole-4-carboxamide)

3-Amino-1-phenyl-1H-pyrazole-4-carboxamide structure
956503-08-5 structure
Product Name:3-Amino-1-phenyl-1H-pyrazole-4-carboxamide
CAS No:956503-08-5
MF:C10H10N4O
MW:202.212601184845
CID:2105967
Update Time:2023-08-03

3-Amino-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-phenyl-1H-pyrazole-4-carboxamide
    • BKSKDJDJPBQJJD-UHFFFAOYSA-N
    • HMS1790O10
    • 3-Amino-1-phenyl-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C10H10N4O/c11-9-8(10(12)15)6-14(13-9)7-4-2-1-3-5-7/h1-6H,(H2,11,13)(H2,12,15)
    • InChI Key: BKSKDJDJPBQJJD-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N)=NN(C=1)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 202.085
  • Monoisotopic Mass: 202.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9
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